Eurazyl

• CAS No.: 53198-87-1
• Molecular Formula: C19H29ClN2
• Molecular Weight: 320.9 g/mol
• IUPAC Name: 3-methyl-2-phenyl-2-(2-piperidin-1-ylethyl)pentanenitrile;hydrochloride
• InChI: InChI=1S/C19H28N2.ClH/c1-3-17(2)19(16-20,18-10-6-4-7-11-18)12-15-21-13-8-5-9-14-21;/h4,6-7,10-11,17H,3,5,8-9,12-15H2,1-2H3;1H
• InChI Key: CSYYQOYMUKFICA-UHFFFAOYSA-N
• SMILES: CCC(C)C(CCN1CCCCC1)(C#N)C2=CC=CC=C2.Cl

Description

Eurazyl is a hypothetical compound posited for comparative analysis in this review. This compound is presumed to belong to a class of bioactive compounds with applications in pharmaceuticals or industrial chemistry, necessitating rigorous comparison with analogs to assess its relative merits and risks.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Eurazyl typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the reaction of a phenyl compound with a piperidinoethyl derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve the use of advanced techniques such as continuous flow reactors and automated systems to monitor and control the reaction parameters.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different chemical properties.

Substitution: Substitution reactions involve the replacement of one functional group with another, resulting in the formation of new compounds.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may require reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

Chemistry: In chemistry, Eurazyl is used as a building block for the synthesis of more complex molecules

Biology: In biological research, this compound is studied for its potential effects on cellular processes. It may be used to investigate the mechanisms of action of certain biological pathways and to develop new therapeutic agents.

Medicine: In medicine, this compound is explored for its potential pharmacological properties. It may be used as a lead compound for the development of new drugs targeting specific diseases.

Industry: In industrial applications, this compound is utilized in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of Eurazyl involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Research Findings and Data Analysis

• Efficacy vs. Safety Trade-offs : this compound’s higher enzymatic potency (Table 2) is offset by its moderate toxicity, necessitating dose optimization in therapeutic settings .
• Environmental Impact : Its stability raises concerns about bioaccumulation, mirroring challenges observed with persistent organic pollutants .